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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyldichlorophosphine (CAS No. 1498-40-4), a highly reactive organophosphorus
compound, is a critical reagent in various chemical syntheses, including the formation of
phosphine ligands essential for catalysis in drug development.[1][2][3] Its utility, however, is
matched by its significant hazardous properties, necessitating stringent safety protocols and a
thorough understanding of its reactivity. This guide provides a comprehensive overview of the
safety data for ethyldichlorophosphine, detailed experimental protocols for its safe handling,
and emergency procedures to mitigate risks in a laboratory setting.

Hazard Identification and Classification

Ethyldichlorophosphine is classified as a pyrophoric liquid that can ignite spontaneously in
air. It is also corrosive and reacts violently with water, releasing toxic and corrosive gases.[4][5]
[6] Inhalation, ingestion, or skin contact can cause severe burns and may be fatal.[4][5]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for ethyldichlorophosphine:
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Hazard Class Category Hazard Statement
H250: Catches fire
Pyrophoric Liquids 1 spontaneously if exposed to
air.
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled.
Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Data compiled from multiple sources.

Toxicological Data

Quantitative toxicological data for ethyldichlorophosphine is limited. The available data,

primarily from animal studies and often on the related compound ethyl phosphorodichloridate,

indicates high acute toxicity.

Toxicity

: Species Route Value Reference
Endpoint
) 1,990 mg/m3/ 10
LCLo Mouse Inhalation ] [7]
min
85 ppm (male),
LC50 (surrogate ) ppm ( )
Rat Inhalation 99.8 ppm [8]
data)
(female) / 4 hr
LD50 (surrogate ) 2,350 + 997
Rabbit Dermal [8]
data) mg/kg

Note: The LC50 and LD50 values are for ethyl phosphorodichloridate and should be

considered indicative of the high toxicity of ethyldichlorophosphine.[8] Chronic and

ecotoxicological data are largely unavailable.
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Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of ethyldichlorophosphine
is crucial for its safe handling and storage.

Property Value

Molecular Formula C2HsCI2P

Molecular Weight 130.94 g/mol

Appearance Colorless liquid

Odor Pungent

Boiling Point 112-116 °C

Flash Point 328°C

Vapor Pressure 26.1 mmHg at 25 °C
Density 1.26 g/cm3

Solubility Reacts violently with water

Data compiled from multiple sources including Strem Chemicals and Guidechem.[9]

Experimental Protocols

Given the pyrophoric and water-reactive nature of ethyldichlorophosphine, all manipulations
must be conducted under an inert atmosphere (e.g., argon or nitrogen) in a well-ventilated
fume hood.[5][10][11]

General Handling and Storage

o Storage: Store ethyldichlorophosphine in a cool, dry, well-ventilated area in a tightly sealed
container under an inert atmosphere.[4] It should be stored away from heat, sparks, open
flames, and incompatible materials such as water, alcohols, and oxidizing agents.[9]

 Inert Atmosphere Techniques: All glassware and syringes must be thoroughly dried and
purged with an inert gas before use.[11] Reactions should be carried out using Schlenk line
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techniques or in a glovebox.[1]

o Personal Protective Equipment (PPE): A flame-resistant lab coat, chemical splash goggles, a
face shield, and chemical-resistant gloves (e.qg., nitrile) are mandatory.[5]

Use as a Reagent in Phosphine Ligand Synthesis

The following is a generalized protocol for the synthesis of a phosphine ligand using
ethyldichlorophosphine. This should be adapted based on the specific reaction and
substrate.

e Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic
stir bar, a reflux condenser with an inert gas inlet, a thermometer, and a dropping funnel
under a positive pressure of argon or nitrogen.

» Reagent Addition: Dissolve the starting material (e.g., a Grignard reagent or an organolithium
compound) in an appropriate anhydrous solvent (e.g., diethyl ether or tetrahydrofuran) in the
reaction flask.[3]

o Controlling the Reaction: Cool the reaction mixture to the appropriate temperature (typically
-78 °C to 0 °C) using a cooling bath.

» Addition of Ethyldichlorophosphine: Slowly add ethyldichlorophosphine to the reaction
mixture via the dropping funnel. The addition should be dropwise to control the exothermic
reaction.

o Reaction Monitoring and Workup: Monitor the reaction by an appropriate method (e.g., TLC
or NMR). Upon completion, quench the reaction carefully with a non-aqueous quencher if
necessary, followed by standard aqueous workup procedures.

Emergency Procedures
Spill Response

A spill of ethyldichlorophosphine is a serious emergency due to its pyrophoric nature.

e Minor Spill (<100 mL) in a Fume Hood:
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o Alert personnel in the immediate area.

o Ifitis safe to do so, cover the spill with a dry, non-reactive absorbent material such as dry
sand, powdered lime, or soda ash.[10][12] DO NOT use water or combustible materials
like paper towels.[10]

o Close the fume hood sash.

o Contact Environmental Health and Safety (EHS) for cleanup and disposal.

e Major Spill (>100 mL) or any spill outside a fume hood:
o Alert everyone in the laboratory and evacuate immediately.
o Activate the fire alarm.
o Call emergency services from a safe location.

o Provide details of the spill to emergency responders.

First Aid Measures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal of Residual Material

All materials contaminated with ethyldichlorophosphine, including empty containers and
absorbent materials from spills, must be treated as hazardous waste.[4]
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e Quenching Excess Reagent: Unused or excess ethyldichlorophosphine must be carefully
guenched. This should be done by slowly adding the reagent to a large volume of a non-
reactive solvent and then slowly adding a quenching agent (e.g., isopropanol) at a low
temperature. This procedure should only be performed by experienced personnel.

o Container Disposal: Empty containers should be rinsed three times with an inert, dry solvent.
The rinsate must be collected and disposed of as hazardous waste. The rinsed container
should be left open in the back of a fume hood for at least 24 hours before disposal.[4]

Visual Safety Guides
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Ethyldichlorophosphine Spill Response

Spill Occurs
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Cover with Dry
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:

Contact EHS

Click to download full resolution via product page

Caption: Emergency spill response workflow for ethyldichlorophosphine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b073763?utm_src=pdf-body-img
https://www.benchchem.com/product/b073763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Protocol for Pyrophoric Reagents

Preparation:
- Dry Glassware Reaction Setup Prepare Reagents Cool Reaction Slow, Dropwise Addition . . Careful Quenching
- Inert Atmosphere (Schlenk Line or Glovebox) in Anhydrous Solvents Mixture of Ethyldichlorophosphine Monitor Reaction (if necessan y) Aqueous Workup

- Appropriate PPE

Click to download full resolution via product page

Caption: General workflow for handling ethyldichlorophosphine in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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